Cas no 1862760-26-6 (2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride)

• Product Name: 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride
• CAS No: 1862760-26-6
• MF: C₅H₉ClN₂O₃S
• MW: 212.654558897018
• MDL: MFCD30326569
• CID: 5162626
• PubChem ID: 126981074
• Update Time: 2025-10-09

2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride

• MDL： MFCD30326569
• Inchi： 1S/C5H9ClN2O3S/c6-12(10,11)4-3-8-2-1-7-5(8)9/h1-4H2,(H,7,9)
• InChI Key： QGQWWKZSKBDGQO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCS(Cl)(=O)=O)CCN1

Additional information on 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride

Recent Advances in the Application of 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride (CAS: 1862760-26-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride (CAS: 1862760-26-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and versatile applications. This sulfonyl chloride derivative is particularly valued for its role as a reactive intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, including protease inhibitors and targeted drug delivery systems.

One of the key areas of research involving 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride is its application in the modification of peptides and proteins. The compound's ability to selectively react with amino groups under mild conditions makes it an ideal candidate for the introduction of sulfonyl groups into biomolecules. This modification can enhance the stability, solubility, and biological activity of the resulting conjugates, which is crucial for the development of next-generation biopharmaceuticals.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride to synthesize a series of novel sulfonamide-based inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that the incorporation of this sulfonyl chloride derivative significantly improved the inhibitory potency and selectivity of the compounds, offering a promising avenue for the development of antiviral therapeutics. The findings underscore the potential of 1862760-26-6 as a key building block in drug discovery.

Another notable application of 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride is in the field of chemical proteomics, where it is used as a reactive probe for the identification and characterization of protein-ligand interactions. A recent paper in Nature Chemical Biology described the use of this compound to generate activity-based probes for profiling the activity of serine hydrolases in complex biological samples. The study provided new insights into the functional roles of these enzymes in disease pathways, highlighting the compound's utility in chemical biology research.

Despite its promising applications, the handling and storage of 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride require careful consideration due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies have addressed these challenges by developing more stable derivatives and optimized reaction conditions. For instance, a study in Organic Letters reported the successful use of this compound in continuous flow chemistry, which improved reaction efficiency and scalability for industrial applications.

In conclusion, 2-(2-Oxoimidazolidin-1-yl)ethanesulfonyl chloride (CAS: 1862760-26-6) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to chemical proteomics, underscore its importance in the development of innovative therapeutic strategies. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for new breakthroughs in the field.